![molecular formula C9H3Cl2FOS B1586433 3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride CAS No. 34576-83-5](/img/structure/B1586433.png)
3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride
Overview
Description
3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride is an organic compound with the chemical formula C9H3Cl2FOS . It is a chlorinated fluorobenzothiophene derivative with a carbonyl chloride functional group . This compound is a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science .
Molecular Structure Analysis
The molecular weight of 3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride is 249.09 . The InChI code for this compound is 1S/C9H4Cl2FOS/c10-7-5-2-1-4(12)3-6(5)14-8(7)9(11)13/h1-3,14H .Physical And Chemical Properties Analysis
3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride appears as a white to off-white crystalline powder . It has a melting point of 106-112 ºC .Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of various benzo[b]thiophene derivatives has been explored through different chemical reactions, highlighting the versatility and reactivity of these compounds. For instance, Chapman et al. (1968) described the preparation of halogenated benzo[b]thiophenes, which involves cyclization reactions and subsequent bromination, showcasing the chemical manipulability of the benzo[b]thiophene core structure (Chapman, Clarke, & Sawhney, 1968).
- He, Soulé, and Doucet (2014) discussed the palladium-catalyzed direct arylation of heteroaromatics, including thiophenes, to form carbon-carbon bonds. This method allows for the synthesis of complex molecules, including those containing fluoro-substituted biphenyl derivatives, demonstrating the potential for creating diverse benzo[b]thiophene-based molecules with varying substituents (He, Soulé, & Doucet, 2014).
Potential Applications
- Research on the structural and vibrational properties of similar compounds, such as 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas, provides insights into their conformational behaviors and interactions. Saeed et al. (2011) utilized X-ray diffraction and vibrational spectroscopy to analyze these properties, which are crucial for understanding the reactivity and potential applications of benzo[b]thiophene derivatives in various fields, including material science and biochemistry (Saeed, Erben, Shaheen, & Flörke, 2011).
- The study of electron delocalization's influence on the stability and structure of N-heterocyclic carbene precursors by Hobbs et al. (2010) reveals the electronic properties of benzo[b]thiophene derivatives. Understanding these properties is essential for their application in catalysis and the design of new materials (Hobbs, Forster, Borau-Garcia, Knapp, Tuononen, & Roesler, 2010).
Environmental and Catalytic Applications
- The adsorption of copper (II) ions using modified activated carbon derived from pomegranate wood, as investigated by Ghaedi et al. (2015), points to the potential environmental applications of benzo[b]thiophene derivatives. The study optimized parameters for the removal of toxic metal ions, indicating the utility of these compounds in water purification and environmental remediation (Ghaedi, Ghaedi, Vafaei, Iravani, Keshavarz, Rad, Tyagi, Agarwal, & Gupta, 2015).
Safety and Hazards
This compound is classified as hazardous under the Hazardous Products Regulations . It causes severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include not breathing dust/fumes/gas/mist/vapours/spray, washing face, hands and any exposed skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-chloro-6-fluoro-1-benzothiophene-2-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3Cl2FOS/c10-7-5-2-1-4(12)3-6(5)14-8(7)9(11)13/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUDFNLIAWHEYEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)SC(=C2Cl)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3Cl2FOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90382483 |
Source
|
| Record name | 3-Chloro-6-fluoro-1-benzothiophene-2-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90382483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride | |
CAS RN |
34576-83-5 |
Source
|
| Record name | 3-Chloro-6-fluoro-1-benzothiophene-2-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90382483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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